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Compound of Interest

Compound Name:
Chromic acid, disodium salt,

decahydrate

Cat. No.: B078661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

sodium chromate decahydrate (Na₂CrO₄·10H₂O) crystals. The information herein is intended to

support research, development, and quality control activities where this compound is utilized.

This document details the crystallographic structure, thermal properties, and hygroscopic

nature of sodium chromate decahydrate, presenting quantitative data in structured tables and

outlining the experimental protocols for their determination.

General Physical Properties
Sodium chromate decahydrate presents as yellow, translucent, efflorescent crystals.[1] It is an

odorless solid that is highly soluble in water. The decahydrate form is stable at temperatures

below 20 °C.[2]
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Property Value Reference

Molecular Formula Na₂CrO₄·10H₂O [3]

Molar Mass 342.13 g/mol [3]

Appearance Yellow monoclinic crystals [3]

Melting Point 19.9 °C [3]

Density 1.483 g/cm³ [1]

Crystallographic Data
The crystalline structure of sodium chromate decahydrate has been elucidated by single-crystal

X-ray diffraction. It crystallizes in the monoclinic system, which is characterized by three

unequal axes with one oblique angle.

Crystal Structure Parameters
The following table summarizes the key crystallographic data for sodium chromate

decahydrate, determined at -100 °C.

Parameter Value Reference

Crystal System Monoclinic [4]

Space Group P2(1)/c [4]

Unit Cell Dimensions a = 11.5356(12) Å [4]

b = 10.4989(9) Å [4]

c = 12.9454(13) Å [4]

β = 107.489(8)° [4]

Volume 1495.4(2) Å³ [4]

Z 4 [4]

Experimental Protocol: Single-Crystal X-ray Diffraction
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The determination of the crystal structure of sodium chromate decahydrate involves the

following steps:

Crystal Growth: Single crystals are grown from an aqueous solution of sodium chromate by

isothermal evaporation of the solvent.

Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

Data Collection: The crystal is cooled to a low temperature (e.g., -100 °C) to minimize

thermal vibrations. X-ray diffraction data are collected using a diffractometer equipped with a

suitable X-ray source (e.g., Mo Kα radiation). A series of diffraction images are recorded as

the crystal is rotated.

Data Processing: The collected diffraction data are processed to determine the unit cell

parameters and the intensities of the diffraction spots.

Structure Solution and Refinement: The crystal structure is solved using direct methods or

Patterson methods and then refined to obtain the final atomic coordinates and displacement

parameters.

Thermal Analysis
Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are employed to

study the thermal behavior of sodium chromate decahydrate, particularly its dehydration

process.

Thermal Decomposition
Upon heating, sodium chromate decahydrate undergoes stepwise dehydration, losing its ten

water molecules to form the anhydrous salt. The decahydrate is known to lose some of its

water of hydration if not stored in a moisture-tight container.

Experimental Protocol: Thermogravimetric Analysis
(TGA)
The following protocol outlines the general procedure for analyzing the thermal decomposition

of a hydrated salt like sodium chromate decahydrate:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrument Setup: A thermogravimetric analyzer is used. The instrument is calibrated for

temperature and mass.

Sample Preparation: A small, accurately weighed sample of the crystals (typically 5-10 mg) is

placed in an appropriate sample pan (e.g., alumina or platinum).

Experimental Conditions: The sample is heated at a constant rate (e.g., 10 °C/min) under a

controlled atmosphere (e.g., flowing nitrogen at 20-50 mL/min) to prevent oxidative

reactions.

Data Acquisition: The mass of the sample is continuously monitored as a function of

temperature.

Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the

temperatures at which mass loss occurs and the percentage of mass lost at each step,

which corresponds to the loss of water molecules.

Hygroscopicity
Sodium chromate decahydrate is a hygroscopic solid, meaning it can absorb moisture from the

atmosphere.[1][2][3] Its tendency to effloresce, or lose water of hydration, suggests a dynamic

relationship with ambient humidity.

Moisture Sorption Behavior
The hygroscopicity of a crystalline solid can be quantitatively characterized by its moisture

sorption isotherm. This isotherm plots the equilibrium moisture content of the material as a

function of the relative humidity (RH) at a constant temperature.

Experimental Protocol: Gravimetric Sorption Analysis
The moisture sorption isotherm of a crystalline solid can be determined using the following

protocol:

Instrument Setup: A gravimetric sorption analyzer, which consists of a microbalance in a

temperature and humidity-controlled chamber, is used.
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Sample Preparation: A small, accurately weighed sample is placed in the sample pan. The

sample may be pre-dried under a stream of dry gas to establish a baseline.

Experimental Conditions: The sample is exposed to a series of increasing (for sorption) and

then decreasing (for desorption) relative humidity levels at a constant temperature (e.g., 25

°C).

Data Acquisition: The mass of the sample is continuously monitored until it reaches

equilibrium at each RH step.

Data Analysis: The equilibrium mass at each RH is used to calculate the moisture content.

The moisture sorption isotherm is then generated by plotting the equilibrium moisture content

against the relative humidity.

Visualizations
Experimental Workflow for Physical Characterization
The following diagram illustrates a typical workflow for the comprehensive physical

characterization of a hydrated crystalline solid like sodium chromate decahydrate.
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Caption: Workflow for the physical characterization of hydrated crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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